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Introduction

6-carboxyfluorescein (6-FAM) azide is a fluorescent probe that has become an invaluable tool
in modern cell biology, particularly in the field of flow cytometry. As a bright, green-fluorescent
dye with excitation and emission maxima around 495 nm and 520 nm respectively, it is
compatible with standard flow cytometer configurations equipped with a 488 nm blue laser. Its
primary application in flow cytometry is through copper(l)-catalyzed alkyne-azide cycloaddition
(CuAAC), a type of "click chemistry,” which allows for the highly specific and efficient labeling of
biomolecules.[1]

These application notes provide detailed protocols for the use of 6-FAM azide in key flow
cytometry applications, including cell proliferation, cell cycle analysis, and a prospective
method for apoptosis detection.

Application 1: Cell Proliferation Analysis using the
Click-iIT™ EdU Assay

The most prominent application of 6-FAM azide in flow cytometry is the detection of cell
proliferation through the Click-iT™ EdU (5-ethynyl-2'-deoxyuridine) assay.[2][3] EdU, a
nucleoside analog of thymidine, is incorporated into newly synthesized DNA during the S-
phase of the cell cycle.[2][4] The alkyne group on the EdU molecule then serves as a target for
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the azide group on 6-FAM, allowing for fluorescent labeling of cells that have undergone DNA
replication.

This method offers significant advantages over the traditional BrdU (bromodeoxyuridine) assay,
as it does not require harsh DNA denaturation steps, thereby preserving cell morphology and
antigenicity for multiparametric analysis.

Experimental Workflow: EdU Cell Proliferation Assay
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(e.g., 4% PFA for 15 min) 4. Perform Click reaction with 6-FAM azide
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6. Treat with RNase A

7. Stain with DNA dye (e.g., Propidium lodide)
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6. Prepare Click-iT™ reaction cocktail
(CuS04, buffer, 6-FAM azide)

7. Add cocktail to cells and incubate
(30 min, room temp, dark)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b302647 1#flow-cytometry-applications-of-6-fam-azide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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